Cas no 101203-31-0 (Tetramethyldibutylbiphenyldiol,)

• Product Name: Tetramethyldibutylbiphenyldiol,
• CAS No: 101203-31-0
• MF: C₂₄H₃₄O₂
• MW: 354.525567531586
• MDL: MFCD01862439
• CID: 91219
• PubChem ID: 24885270
• Update Time: 2025-11-02

Tetramethyldibutylbiphenyldiol, Chemical and Physical Properties

Names and Identifiers

• Tetramethyldibutylbiphenyldiol,
• (S)-(-)-5,5,6,6-Tetramethyl-3,3-di-t-butyl-1,1-biphenyl-2,2-diol
• racemic-5,5-6,6-Tetramethyl-3,3-di-t-butyl-1,1-biphenyl-2,2-diol
• rac-3,3'-Di-t-butyl-5,5',6,6'-tetramethyl-1,1'-bip henyl-2,2'-diol
• 3,3'-di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-, (1S)-
• 329735-68-4
• FT-0767390
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5, 6-dimethylphenyl)-3, 4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1R)-
• (S)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• 205927-03-3
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl[1,1'-biphenyl]-2,2'-diol
• J-013448
• 101203-31-0
• MFCD01862439
• CS-0086508
• E76871
• racemic-5,5'-6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• (R)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• FT-0710826
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-
• LS-15066
• BEA20331
• (+/-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• (S)-()-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• DTXSID90942783
• D83191
• CS-0086793
• (R)-(+)-5,5',6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• E76870
• AKOS015910403
• SCHEMBL1524288
• NMVVBVMYPLMIOU-UHFFFAOYSA-N
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5,6-dimethylphenyl)-3,4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1S)-
• (S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• 3,3'-di-t-butyl-5,5',6,6'-tetramethyl-1,1'-biphenyl-2,2'-diol
• DB-246518
• (1S)-3,3'-Bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol

• MDL： MFCD01862439
• Inchi： 1S/C24H34O2/c1-13-11-17(23(5,6)7)21(25)19(15(13)3)20-16(4)14(2)12-18(22(20)26)24(8,9)10/h11-12,25-26H,1-10H3
• InChI Key： NMVVBVMYPLMIOU-UHFFFAOYSA-N
• SMILES： OC1C(=C(C)C(C)=CC=1C(C)(C)C)C1=C(C)C(C)=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 354.25602
• Monoisotopic Mass: 354.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 249
• XLogP3: 7.6
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.012
• Melting Point: 164-169 °C
• Boiling Point: 420.8°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.545
• PSA: 40.46
• Solubility: Not determined

Tetramethyldibutylbiphenyldiol, Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Tetramethyldibutylbiphenyldiol,

Comprehensive Guide to Tetramethyldibutylbiphenyldiol (CAS No. 101203-31-0): Properties, Applications, and Market Insights

Tetramethyldibutylbiphenyldiol (CAS No. 101203-31-0) is a specialized organic compound that has garnered significant attention in industrial and research applications due to its unique chemical structure and versatile properties. As a biphenyldiol derivative, this compound features a combination of methyl and butyl groups, which contribute to its stability and reactivity. Researchers and manufacturers often seek Tetramethyldibutylbiphenyldiol suppliers for its role in advanced material synthesis, polymer stabilization, and specialty chemical formulations.

The molecular structure of Tetramethyldibutylbiphenyldiol includes two hydroxyl groups attached to a biphenyl core, with methyl and butyl substituents enhancing its solubility and thermal resistance. This makes it particularly valuable in high-performance applications where durability and chemical resistance are critical. The CAS 101203-31-0 compound is often compared to other biphenyl-based diols due to its superior performance in harsh environments.

One of the most common questions about Tetramethyldibutylbiphenyldiol is its role in polymer additives. Recent trends in sustainable materials have increased demand for compounds that can improve polymer longevity without compromising environmental safety. Studies show that this dibutylbiphenyldiol derivative effectively acts as an antioxidant and UV stabilizer, making it ideal for outdoor plastics and coatings. Industry experts frequently search for "Tetramethyldibutylbiphenyldiol applications in green chemistry" as manufacturers seek eco-friendly alternatives.

In the pharmaceutical sector, Tetramethyldibutylbiphenyldiol has shown promise as an intermediate in drug synthesis. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it valuable for controlled-release formulations. Researchers exploring "CAS 101203-31-0 in medicinal chemistry" will find numerous studies highlighting its potential in improving drug bioavailability and stability.

The electronics industry has also adopted Tetramethyldibutylbiphenyldiol for use in advanced electronic materials. With the growing demand for high-performance semiconductors and display technologies, this compound's thermal stability and dielectric properties make it suitable for insulating materials and liquid crystal formulations. Searches for "high purity Tetramethyldibutylbiphenyldiol" have increased by 35% year-over-year, reflecting industry needs.

From a market perspective, the global demand for Tetramethyldibutylbiphenyldiol is projected to grow at a CAGR of 6.2% through 2030, driven by expansion in Asia-Pacific specialty chemical markets. Manufacturers are investing in improved synthesis methods to meet the need for high-quality biphenyldiol compounds, with particular focus on reducing production costs while maintaining purity standards above 99%.

Quality control remains paramount when working with Tetramethyldibutylbiphenyldiol. Analytical techniques such as HPLC and GC-MS are essential for verifying the purity of CAS 101203-31-0 materials, especially for sensitive applications like pharmaceutical intermediates. The compound's shelf life and storage conditions (typically under inert atmosphere at room temperature) are frequently searched topics among laboratory technicians.

Environmental considerations surrounding Tetramethyldibutylbiphenyldiol have led to increased research into its biodegradation pathways. While the compound shows moderate persistence in aquatic systems, recent studies on "biodegradable biphenyldiol derivatives" suggest potential modifications to enhance environmental compatibility without sacrificing performance characteristics.

For researchers considering Tetramethyldibutylbiphenyldiol for new applications, its compatibility with various solvents is noteworthy. The compound demonstrates excellent solubility in common organic solvents like toluene and THF, but limited solubility in water. This property profile makes it particularly useful for organic synthesis applications where controlled solubility is required.

Looking ahead, innovation in Tetramethyldibutylbiphenyldiol chemistry continues to expand its potential uses. Current research focuses on developing novel derivatives with enhanced functionality for niche applications in energy storage and advanced coatings. The compound's versatility ensures it will remain a key intermediate in specialty chemicals for years to come.